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Compound of Interest

Compound Name:
Acetonedicarboxylic acid

anhydride

Cat. No.: B8387478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

the supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Chemical Identification
Property Value

Chemical Name Acetonedicarboxylic acid anhydride

Synonyms
2H-Pyran-2,4,6(3H,5H)-trione, 1,3-

Acetonedicarboxylic anhydride

CAS Number 10521-08-1

Molecular Formula C₅H₄O₄

Molecular Weight 128.08 g/mol [1]

Chemical Structure (Depiction of the chemical structure)

Hazard Identification and Classification
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Acetonedicarboxylic acid anhydride is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.

Precautionary Statements:

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362

Storage: P403+P233, P405

Disposal: P501

Toxicological Data
Comprehensive quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%) for Acetonedicarboxylic acid anhydride are not readily available

in the public domain. Researchers should handle this compound with the assumption that it is

potentially toxic and take all necessary precautions to avoid exposure.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures
In the event of a fire involving Acetonedicarboxylic acid anhydride, the following measures

should be taken:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
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Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment (PPE), including respiratory protection, chemical-resistant

gloves, and safety goggles.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For large spills, dike the area to

contain the spill and collect the material for disposal.

Handling and Storage
Aspect Guideline

Handling

Use in a well-ventilated area, preferably in a

chemical fume hood. Avoid contact with skin,

eyes, and clothing. Avoid inhalation of dust or

vapors. Use non-sparking tools and take

measures to prevent the buildup of electrostatic

charge.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing

agents and strong bases. Recommended

storage is under an inert atmosphere at 2-8°C.

Exposure Controls and Personal Protection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8387478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Parameter Recommendation

Engineering Controls
A well-ventilated laboratory with a chemical

fume hood is essential.

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene) and a lab coat.

Respiratory Protection

For operations where dust or aerosols may be

generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.

Physical and Chemical Properties
Property Value

Appearance White to off-white solid

Melting Point 138-140 °C (decomposes)

Solubility Information not readily available.

Stability and Reactivity
Reactivity: Reacts with strong oxidizing agents and strong bases.

Chemical Stability: Stable under recommended storage conditions.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon

combustion.

Experimental Protocols
Detailed experimental protocols for the toxicological testing of Acetonedicarboxylic acid
anhydride are not publicly available. However, standardized OECD guidelines for testing

chemical substances can be adapted.

Example: In Vitro Skin Irritation Test (based on OECD Guideline 439)
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This test evaluates the potential of a chemical to cause skin irritation using a reconstructed

human epidermis model.

Test System: A validated reconstructed human epidermis model (e.g., EpiDerm™,

EpiSkin™).

Procedure: a. Prepare the test chemical. For a solid like Acetonedicarboxylic acid
anhydride, it would typically be applied as a fine powder or dissolved in a suitable solvent.

b. Apply a defined amount of the test chemical to the surface of the tissue model. c. Expose

the tissue to the chemical for a specified period (e.g., 60 minutes). d. After exposure, rinse

the tissue to remove the test chemical. e. Incubate the tissue for a post-exposure period

(e.g., 42 hours). f. Assess cell viability using a quantitative method, such as the MTT assay.

Data Interpretation: A chemical is identified as an irritant if the mean tissue viability is

reduced below a certain threshold (typically 50%) compared to the negative control.

Visualizations
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Caption: Hazard response workflow for Acetonedicarboxylic acid anhydride exposure.
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Reactants
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Caption: Simplified workflow for the synthesis of Acetonedicarboxylic acid anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8387478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8387478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

